N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H22N4O3S and its molecular weight is 326.42. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
Research focuses on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming at applications as antibacterial agents. These efforts involve reactions producing a variety of derivatives with potential antibacterial activities, demonstrating the compound's role in developing new therapeutic agents (Azab, Youssef, & El-Bordany, 2013).
Antibacterial Evaluation
The antibacterial evaluation of synthesized compounds containing sulfonamido moieties indicates their high activities against certain bacterial strains. This highlights the compound's significance in the synthesis of agents with potential use in treating bacterial infections (Azab, Youssef, & El-Bordany, 2013).
Development of Fluorescent Probes
Research into the synthesis and spectral properties of fluorescent solvatochromic dyes incorporating sulfonamide groups suggests applications in developing ultrasensitive fluorescent molecular probes. These probes can be used to study biological events and processes, showcasing the compound's utility in biological and chemical sensing applications (Diwu et al., 1997).
Antifungal and Cytotoxic Activity
Sulfonamide-derived ligands and their transition metal complexes have been synthesized and characterized, showing moderate to significant antibacterial activity and good antifungal activity. This research points to the compound's role in the development of new materials with potential biomedical applications, including antifungal and cytotoxic agents (Chohan & Shad, 2011).
G-Quadruplex DNA Stabilization
Pyridyl polyoxazoles, including derivatives with dimethylamino substitution, have been synthesized and evaluated for their ability to stabilize G-quadruplex DNA. This research highlights the compound's potential in the development of new anticancer therapies by targeting G-quadruplex structures in the genome (Blankson et al., 2013).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N4O3S/c1-10-14(11(2)21-16-10)22(19,20)15-9-13(17(3)4)12-7-6-8-18(12)5/h6-8,13,15H,9H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCXACZCJKAOQEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NCC(C2=CC=CN2C)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.42 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.